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Introduction
The accurate elemental analysis of refractory minerals by techniques such as X-ray

Fluorescence (XRF), Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES),

and Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) is often hindered by the

incomplete dissolution of the sample matrix. Metaborate fusion is a robust sample preparation

technique that overcomes this limitation by employing a molten salt flux to decompose even the

most chemically resistant materials, ensuring a complete and homogeneous sample for

analysis. This application note provides a detailed protocol for the metaborate fusion of

refractory minerals, guidance on flux selection, and an overview of the key experimental

parameters.

Principle of Metaborate Fusion
Metaborate fusion involves mixing a finely powdered sample with a borate flux, typically lithium

metaborate (LiBO₂) or lithium tetraborate (Li₂B₄O₇), and heating the mixture to a high

temperature (typically 900-1050°C).[1] At this temperature, the flux melts and acts as a

powerful solvent, breaking down the crystal lattice of the refractory minerals.[2] The resulting

molten glass, upon cooling, can be dissolved in a dilute acid to produce a clear, homogeneous

solution ready for analysis.[3] This method effectively eliminates particle size and mineralogical

effects that can compromise the accuracy of other sample preparation techniques.[4]
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The choice of flux is critical for a successful fusion and depends on the chemical nature of the

sample. The "Acidity Index" (Ai) of an oxide, which is the ratio of oxygen atoms to metal atoms,

can be a useful guide.[4]

Lithium Metaborate (LiBO₂): This is a more basic flux and is highly effective for dissolving

acidic minerals such as silicates, aluminosilicates, and high-silica rocks like granites.[5][6]

Lithium Tetraborate (Li₂B₄O₇): This is a more acidic flux and is suitable for the decomposition

of basic minerals like carbonates and various metal oxides.[4]

Mixed Fluxes: For complex matrices containing both acidic and basic components, a mixture

of lithium metaborate and lithium tetraborate is often employed to achieve complete

dissolution.[6][7] Common ratios include 50:50 and 66:34 (tetraborate:metaborate).[7]

Experimental Parameters
The success of the metaborate fusion protocol is dependent on several key parameters, which

are summarized in the table below.
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Parameter Recommendation Rationale

Sample Preparation Pulverize to < 50 µm
Increases surface area for

efficient reaction with the flux.

Crucible Material
Platinum or Platinum-5% Gold

Alloy

High melting point, chemical

inertness, and durability at

high temperatures. The gold

alloy provides non-wetting

properties.[8] Graphite

crucibles are a lower-cost

alternative but may be less

durable.

Sample to Flux Ratio 1:3 to 1:10 (by weight)

Ensures an excess of flux to

completely dissolve the

sample. The optimal ratio

depends on the mineralogy of

the sample.[9]

Fusion Temperature 900°C - 1050°C

Sufficient to melt the flux and

facilitate the decomposition of

the sample.[1]

Fusion Time 10 - 60 minutes

Dependent on the sample

matrix and the specific

minerals being fused. Agitation

during fusion can reduce the

required time.[5][10]

Dissolution Acid
3M - 5% (v/v) Nitric Acid or

Hydrochloric Acid

Effectively dissolves the cooled

fusion bead. Gentle heating

may be required for complete

dissolution.[3][5]

Quantitative Data Summary
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Refractory
Mineral/Sa
mple Type

Recommen
ded Flux

Sample:Flu
x Ratio
(w/w)

Fusion
Temperatur
e (°C)

Fusion
Time (min)

Dissolution
Acid

Silicates

(e.g., basalt,

glass sand)

KBO₂-K₂CO₃

(3:2)
1:25 1000 10

3N HCl,

HNO₃, or

H₂SO₄[5]

Chrome

Refractory

KBO₂-K₂CO₃

(3:2)
1:50 1000 20

3N HCl or

H₂SO₄[5]

Ores (high

SiO₂, Al₂O₃,

CaO, MgO,

Mn)

Lithium

Metaborate
Not Specified

Standard

Fusion
Not Specified

5% (v/v)

Nitric Acid[11]

Soils
Lithium

Metaborate
1:1 1000 40-60 1M HCl[10]

General

Geological

Samples

Lithium

Borate
Not Specified >1000 Not Specified

Multi-acid

solution[3]

Experimental Protocol
Materials and Reagents

Refractory mineral sample, pulverized to a fine powder

Lithium metaborate (LiBO₂) or appropriate mixed flux

Platinum or platinum-gold alloy crucible

Muffle furnace or automated fusion apparatus

Heat-resistant gloves and tongs

Beaker or volumetric flask

Dilute nitric acid or hydrochloric acid (e.g., 3M or 5% v/v)
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Stirring hotplate

Procedure
Weighing: Accurately weigh the powdered refractory mineral sample and the selected

metaborate flux into a clean, dry platinum crucible. The sample-to-flux ratio should be

chosen based on the sample type (refer to the table above).

Mixing: Thoroughly mix the sample and flux within the crucible using a platinum or plastic

rod.

Fusion: Place the crucible in a muffle furnace preheated to the desired fusion temperature

(e.g., 1000°C).[10] Alternatively, use an automated fusion instrument. Heat for the specified

duration (e.g., 10-60 minutes) until a clear, homogeneous melt is obtained.[5][10]

Cooling: Carefully remove the hot crucible from the furnace using tongs and place it on a

heat-resistant surface to cool. The molten bead will solidify as it cools.

Dissolution: Place the cooled crucible and its contents into a beaker containing the

appropriate volume of dilute acid (e.g., 5% nitric acid).[3] Place the beaker on a stirring

hotplate and stir gently until the fused bead has completely dissolved. Gentle heating may be

applied to expedite dissolution.

Final Preparation: Once the bead is fully dissolved, quantitatively transfer the solution to a

volumetric flask and dilute to the final volume with deionized water. The sample is now ready

for analysis by ICP-OES, ICP-MS, or other appropriate techniques.

Safety Precautions
Metaborate fluxes are irritating to the eyes, respiratory system, and skin.[12] Handle in a

well-ventilated area or a fume hood.[13]

Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat,

and chemical-resistant gloves.[14]

Use heat-resistant gloves and tongs when handling hot crucibles and operating the furnace.

[10]
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Always add acid to water when preparing dilute acid solutions.

Visualization of the Experimental Workflow
Metaborate Fusion Workflow for Refractory Minerals

Sample and Flux Preparation

Fusion Process

Dissolution and Analysis

1. Weigh Sample and Flux

2. Mix in Pt Crucible

Thoroughly combine

3. Heat in Furnace
(900-1050°C)

Place in preheated furnace

4. Cool to Solid Bead

Remove and let cool

5. Dissolve in Dilute Acid

Transfer to acid

6. Dilute and Analyze
(ICP-OES/MS, XRF)

Quantitative transfer

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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